N-(4-chlorophenyl)-2-((7-(3-methoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide

• IUPAC Name: N-(4-chlorophenyl)-2-[[7-(3-methoxyphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16ClN5O3S/c1-29-16-4-2-3-15(11-16)25-9-10-26-18(19(25)28)23-24-20(26)30-12-17(27)22-14-7-5-13(21)6-8-14/h2-11H,12H2,1H3,(H,22,27)
• InChI Key: SOYQEPDCMPACKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C=CN3C(=NN=C3SCC(=O)NC4=CC=C(C=C4)Cl)C2=O
• Molecular Formula: C20H16ClN5O3S
• Molecular Weight: 441.9 g/mol

Description

N-(4-chlorophenyl)-2-((7-(3-methoxyphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H16ClN5O3S and its molecular weight is 441.89. The purity is usually 95%.
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Scientific Research Applications

Environmental Contaminants and Human Exposure

Research has highlighted concerns about environmental exposure to organohalogen compounds, such as phenolic and methoxylated organohalogen contaminants (OHCs). These contaminants, which might share structural similarities with the specified compound, have been studied for their bioaccumulation and potential health impacts. For instance, studies in Japan have examined human exposure to such contaminants through dietary intake, revealing differential partitioning between breast milk and serum, suggesting potential concerns for developmental exposure (Fujii et al., 2014).

Pharmacokinetics and Metabolism

The pharmacokinetics of compounds, including how they are absorbed, distributed, metabolized, and excreted in the body, is a crucial area of scientific research. Studies on acetaminophen and its metabolites have employed high-resolution liquid chromatography to reveal complex metabolic pathways, highlighting the importance of understanding the metabolism of novel compounds for therapeutic and safety evaluations (Mrochek et al., 1974).

Endocrine Disruption and Health Effects

Exposure to certain phenolic organohalogen contaminants has been linked to disruption of thyroid hormone levels and regulated gene expression, suggesting potential endocrine-disrupting effects. This area of research is critical for understanding the health implications of exposure to novel compounds with similar structural features, especially among populations exposed to electronic waste recycling contaminants (Zheng et al., 2017).

Oxidative Stress and Inflammation

The impact of environmental and pharmacological compounds on oxidative stress and inflammation is another vital area of research. Understanding how compounds influence oxidative stress markers and inflammatory cytokines can help assess their safety and therapeutic potential, especially in the context of pain management and anti-inflammatory effects (Trettin et al., 2014).